![molecular formula C16H14N2O5 B5625737 methyl 4-[(2-methyl-3-nitrobenzoyl)amino]benzoate](/img/structure/B5625737.png)
methyl 4-[(2-methyl-3-nitrobenzoyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves various methods including condensation reactions and esterification processes. For instance, the synthesis of methyl 4-(5-nitro- 6-hydroxybenzoxazol-2-yl)benzoate, a compound with similarities to methyl 4-[(2-methyl-3-nitrobenzoyl)amino]benzoate, has been explored as a precursor for new polymeric materials. This process involves acyl chlorination, condensation, and cyclization steps (Zhang Jianting et al., 2009).
Molecular Structure Analysis
The molecular structure of this compound and its isomers has been analyzed using various spectroscopic techniques. Studies on isomeric compounds, such as methyl 4-[2-(4-chlorobenzoyl)hydrazinyl]-3-nitrobenzoate, reveal the importance of intramolecular hydrogen bonding and electronic polarization in determining molecular structure (Edwar Cortés et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives are diverse. For example, the aminolysis of Y-substituted phenyl X-substituted 2-methylbenzoates with alicyclic secondary amines showcases the influence of the o-methyl group on reaction rates and mechanisms, highlighting the complex chemical behavior of these compounds (I. Um et al., 2005).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility, melting point, and crystal structure, are crucial for understanding their application potential. Research on related compounds indicates the role of hydrogen bonding and molecular packing in determining these properties (J. Portilla et al., 2007).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, of this compound are influenced by its molecular structure. Studies on similar compounds demonstrate how electronic effects and intramolecular interactions affect chemical behavior, offering insights into the compound's potential reactivity and applications in synthesis (T. Nguyen et al., 2013).
Safety and Hazards
properties
IUPAC Name |
methyl 4-[(2-methyl-3-nitrobenzoyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O5/c1-10-13(4-3-5-14(10)18(21)22)15(19)17-12-8-6-11(7-9-12)16(20)23-2/h3-9H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CECIVJZZTOAYOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.